Cas no 90247-37-3 (diphosphoric acid, c4-20-alkyl esters)

diphosphoric acid, c4-20-alkyl esters structure
90247-37-3 structure
Product Name:diphosphoric acid, c4-20-alkyl esters
CAS No:90247-37-3
MF:C12H28O8P2
MW:362.293446540833
CID:885839
PubChem ID:3086309
Update Time:2025-04-19

diphosphoric acid, c4-20-alkyl esters Chemical and Physical Properties

Names and Identifiers

    • diphosphoric acid, c4-20-alkyl esters
    • 12-phosphonooxydodecyl dihydrogen phosphate
    • DTXSID90238072
    • EINECS 290-805-5
    • 90247-37-3
    • NS00123439
    • Inchi: 1S/C12H28O8P2/c13-21(14,15)19-11-9-7-5-3-1-2-4-6-8-10-12-20-22(16,17)18/h1-12H2,(H2,13,14,15)(H2,16,17,18)
    • InChI Key: MGYRDKQKDZZPJO-UHFFFAOYSA-N
    • SMILES: P(=O)(O)(O)OCCCCCCCCCCCCOP(=O)(O)O

Computed Properties

  • Exact Mass: 362.125941
  • Monoisotopic Mass: 362.125941
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 15
  • Complexity: 317
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 134
  • XLogP3: 1.3

Experimental Properties

  • Density: 1.304
  • Boiling Point: 550°C at 760 mmHg
  • Flash Point: 286.5°C
  • Refractive Index: 1.495
  • PSA: 153.14000
  • LogP: 3.10600
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